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Introduction

Calyciphylline A is a member of the complex and structurally diverse family of Daphniphyllum alkaloids. These natural products, isolated from plants

Molecular Profile

The fundamental molecular properties of Calyciphylline A are summarized in the table below.

Property

Molecular Formula

Molecular Weight

IUPAC Name

CAS Number

Synthetic Strategies

The total synthesis of Calyciphylline A and its analogues is a formidable challenge in organic chemistry, prompting the development of numerous int
Core Synthetic Approaches:
« Intramolecular Reactions: Many synthetic routes rely on intramolecular reactions to forge the intricate ring systems. These include:

o Michael Addition: Formation of carbon-carbon bonds through the addition of a nucleophile to an a,B-unsaturated carbonyl compound within the s

o Aldol Cyclization: A stereocontrolled intramolecular aldol reaction has been pivotal in constructing the ABC-tricyclic framework of Calyciphylline

o Diels-Alder Reaction: This powerful cycloaddition has been utilized to form key six-membered rings within the core structure.[7][8]

o Nazarov Cyclization: An electrocyclic reaction of a divinyl ketone to form a cyclopentenone, which has been applied in the synthesis of the five-ir
« Palladium-Catalyzed Reactions: Palladium catalysis has been instrumental in various bond-forming reactions, offering high efficiency and selectivit
« Mannich-type Reactions: These reactions are employed for the synthesis of -amino carbonyl compounds, which are valuable intermediates in alki
The following diagram illustrates a generalized workflow for the synthesis of a Calyciphylline A-type alkaloid, highlighting the key stages of core con:
digraph "Calyciphylline A Synthesis Workflow" {

graph [rankdir="LR", splines=ortho, nodesep=0.4];

node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [fontname="Arial", fontsize=9];
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Caption: A potential neurotrophic signaling pathway modulated by NGF.

Conclusion

Calyciphylline A remains a molecule of significant interest due to its complex structure and the potential bi

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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